Cas no 133562-64-8 (Butanoic acid, 4-(ditetradecylamino)-4-oxo-)
133562-64-8 structure
Product Name:Butanoic acid, 4-(ditetradecylamino)-4-oxo-
CAS No:133562-64-8
MF:C32H63NO3
MW:509.847530603409
CID:1233789
PubChem ID:11699126
Update Time:2025-04-20
Butanoic acid, 4-(ditetradecylamino)-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-(ditetradecylamino)-4-oxo-
- 4-[di(tetradecyl)amino]-4-oxobutanoic acid
- DTXSID70470776
- 133562-64-8
- CHPVIKZRCQWYEW-UHFFFAOYSA-N
- SCHEMBL6870561
- N,N-Ditetradecylsuccinamic Acid
-
- Inchi: 1S/C32H63NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-33(31(34)27-28-32(35)36)30-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-30H2,1-2H3,(H,35,36)
- InChI Key: CHPVIKZRCQWYEW-UHFFFAOYSA-N
- SMILES: O=C(CCC(=O)O)N(CCCCCCCCCCCCCC)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 509.48109
- Monoisotopic Mass: 509.48079487g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 36
- Rotatable Bond Count: 29
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.5
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61
Butanoic acid, 4-(ditetradecylamino)-4-oxo- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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